
Technical Guide: Molecular Weight of L-Serine-
15N,d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Serine-15N,d3

Cat. No.: B12417685 Get Quote
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This technical guide provides a detailed breakdown of the molecular weight of L-Serine-
15N,d3, an isotopically labeled variant of the amino acid L-serine. This information is critical for

a range of applications, including mass spectrometry-based metabolic flux analysis,

quantitative proteomics, and as a tracer in various biochemical assays.

Overview of L-Serine and Its Isotopologues
L-serine is a proteinogenic amino acid with the chemical formula C₃H₇NO₃.[1][2][3]

Isotopologues of L-serine, such as L-Serine-15N,d3, are valuable tools in scientific research.

In this specific variant, the naturally abundant nitrogen-14 (¹⁴N) atom is replaced by its heavier,

stable isotope, nitrogen-15 (¹⁵N).[4][5] Additionally, three hydrogen atoms (¹H) are substituted

with deuterium (²H or D), a stable isotope of hydrogen. These substitutions result in a molecule

with a greater mass, allowing it to be distinguished from its unlabeled counterpart by mass-

sensitive analytical techniques.

Molecular Weight Data
The precise mass of a molecule can be represented in two ways: the monoisotopic mass (the

mass of the molecule with the most abundant isotopes) and the average molecular weight (the

weighted average of the masses of all naturally occurring isotopes). For isotopically labeled

compounds, the specific isotopes used are factored into the calculation.
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The table below summarizes the key quantitative data for both standard L-serine and its

labeled form, L-Serine-15N,d3.

Compound Molecular Formula
Monoisotopic Mass
(Da)

Average Molecular
Weight ( g/mol )

L-Serine C₃H₇NO₃ 105.0426 105.09

L-Serine-15N,d3 C₃H₄D₃¹⁵NO₃ 109.0585 109.12

Note: The values are derived from the atomic masses of the constituent isotopes.

Calculation Methodology
The molecular weight of L-Serine-15N,d3 is calculated by adjusting the molecular weight of

standard L-serine to account for the isotopic substitutions.

Base Molecule: The starting point is the monoisotopic mass of L-serine (C₃H₇¹⁴NO₃), which

is approximately 105.0426 Da.

Nitrogen Isotope Substitution: The mass of a nitrogen-14 atom is subtracted, and the mass

of a nitrogen-15 atom (15.000109 Da) is added.

Hydrogen Isotope Substitution: The mass of three protium (¹H) atoms is subtracted, and the

mass of three deuterium (²H or D) atoms (atomic weight ~2.014 Da) is added.

The net change in mass is the sum of the mass differences for each isotopic substitution:

Δ Mass (N) = Mass(¹⁵N) - Mass(¹⁴N)

Δ Mass (H) = 3 x [Mass(²H) - Mass(¹H)]

This results in a monoisotopic mass of approximately 109.0585 Da for L-Serine-15N,d3. A

similar principle applies to the calculation of the average molecular weight, using the standard

atomic weights of the elements.

Experimental Protocols and Visualizations
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The query pertains to a specific physicochemical property (molecular weight) of a chemical

compound. As such, detailed experimental protocols for its use or diagrams of signaling

pathways are outside the scope of this guide. The determination of molecular weight is a

foundational calculation based on atomic masses and does not involve an experimental

workflow or biological pathway that would necessitate a diagram.

For researchers interested in utilizing L-Serine-15N,d3, relevant experimental protocols would

be specific to the application, such as:

Sample preparation for mass spectrometry.

Cell culture conditions for metabolic labeling.

Protocols for nuclear magnetic resonance (NMR) spectroscopy.

These protocols are highly dependent on the experimental design and are not intrinsic to the

compound's molecular weight.

Logical Relationship Visualization
A logical diagram can illustrate the relationship between the base molecule and its isotopically

labeled form.

L-Serine
(C₃H₇¹⁴NO₃)

MW: ~105.09 g/mol

+ 1x (¹⁵N - ¹⁴N)
+ 3x (²H - ¹H)

L-Serine-15N,d3
(C₃H₄D₃¹⁵NO₃)

MW: ~109.12 g/mol

Click to download full resolution via product page
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Caption: Isotopic substitution workflow for L-Serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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